13-(2-fluorophenyl)-8-(4-methoxyphenyl)-3,5-dimethyl-12-oxa-3,5,9-triazatricyclo[7.4.0.02,7]trideca-1,7-diene-4,6-dione

• IUPAC Name: 13-(2-fluorophenyl)-8-(4-methoxyphenyl)-3,5-dimethyl-12-oxa-3,5,9-triazatricyclo[7.4.0.02,7]trideca-1,7-diene-4,6-dione
• InChI: InChI=1S/C24H22FN3O4/c1-26-20-18(23(29)27(2)24(26)30)19(14-8-10-15(31-3)11-9-14)28-12-13-32-22(21(20)28)16-6-4-5-7-17(16)25/h4-11,22H,12-13H2,1-3H3
• InChI Key: BNBVEZIYPAEGRX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C3C(OCCN3C(=C2C(=O)N(C1=O)C)C4=CC=C(C=C4)OC)C5=CC=CC=C5F
• Molecular Formula: C24H22FN3O4
• Molecular Weight: 435.4 g/mol

Description

10-(2-fluorophenyl)-5-(4-methoxyphenyl)-1,3-dimethyl-1,7,8,10-tetrahydro-2H-pyrimido[4’,5’:3,4]pyrrolo[2,1-c][1,4]oxazine-2,4(3H)-dione is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes fluorophenyl and methoxyphenyl groups, which contribute to its distinctive chemical properties.

Preparation Methods

The synthesis of 10-(2-fluorophenyl)-5-(4-methoxyphenyl)-1,3-dimethyl-1,7,8,10-tetrahydro-2H-pyrimido[4’,5’:3,4]pyrrolo[2,1-c][1,4]oxazine-2,4(3H)-dione involves multiple steps, including the formation of intermediate compounds. The synthetic route typically starts with the preparation of the pyrrolo[2,1-c][1,4]oxazine core, followed by the introduction of the fluorophenyl and methoxyphenyl groups under specific reaction conditions. Industrial production methods may involve optimizing these steps to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The fluorophenyl and methoxyphenyl groups can participate in substitution reactions, leading to the formation of new derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

10-(2-fluorophenyl)-5-(4-methoxyphenyl)-1,3-dimethyl-1,7,8,10-tetrahydro-2H-pyrimido[4’,5’:3,4]pyrrolo[2,1-c][1,4]oxazine-2,4(3H)-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a therapeutic agent.

Medicine: It may have applications in drug development due to its unique chemical properties.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Compared to other similar compounds, 10-(2-fluorophenyl)-5-(4-methoxyphenyl)-1,3-dimethyl-1,7,8,10-tetrahydro-2H-pyrimido[4’,5’:3,4]pyrrolo[2,1-c][1,4]oxazine-2,4(3H)-dione stands out due to its unique combination of fluorophenyl and methoxyphenyl groups. Similar compounds include:

• 1-(2-(4-fluorophenyl)-2-oxoethyl)-3-(methoxycarbonyl)pyridinium bromide
• Other pyrrolo[2,1-c][1,4]oxazine derivatives with different substituents

These compounds share some structural similarities but differ in their specific chemical properties and applications.